3-(4-bromo-1H-imidazol-1-yl)propan-1-amine

• IUPAC Name: 3-(4-bromoimidazol-1-yl)propan-1-amine
• InChI: InChI=1S/C6H10BrN3/c7-6-4-10(5-9-6)3-1-2-8/h4-5H,1-3,8H2
• InChI Key: SCESMRQYZPZGLG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CN1CCCN)Br
• Molecular Formula: C6H10BrN3
• Molecular Weight: 204.07 g/mol
• CAS No.: 1232837-28-3

Description

3-(4-Bromo-1H-imidazol-1-yl)propan-1-amine is a chemical compound with the molecular formula C6H10BrN3. It has a molecular weight of 204.07. This compound is also known as BIP and has potential applications in various fields of research.

Molecular Structure Analysis

The molecular structure of this compound consists of a 1H-imidazol ring attached to a propylamine group via a carbon atom. The imidazol ring is substituted at the 4-position with a bromine atom.

Physical and Chemical Properties Analysis

The boiling point of this compound is predicted to be 348.1±22.0 °C. It has a predicted density of 1.62±0.1 g/cm3. The pKa value is predicted to be 9.85±0.10.

Scientific Research Applications

Imidazole Derivatives in Corrosion Inhibition

Imidazoline and its derivatives are extensively used as effective corrosion inhibitors due to their chemical structure, which includes a 5-membered heterocyclic ring with two nitrogen atoms. These structures are advantageous for adsorption onto metal surfaces and are utilized in the petroleum industry for their low toxicity, cost-effectiveness, and environmental friendliness (Sriplai & Sombatmankhong, 2023).

Imidazole-Based Compounds in Medicinal Chemistry

Imidazole and its derivatives, including benzimidazole and imidazolylpeptides, have been investigated for their antitumor activities. Some of these compounds have passed preclinical testing stages, highlighting their significance in the search for new antitumor drugs and the synthesis of compounds with diverse biological properties (Iradyan et al., 2009).

Imidazole Derivatives in Organic Synthesis

Imidazole derivatives play a crucial role in organic synthesis, including the synthesis of heterocycles. The versatility of these compounds allows for the development of various synthetic routes leading to natural products and drug-like compounds. This includes the utilization of cyclic imines in Ugi and Ugi-type reactions to create peptide moieties connected to N-heterocyclic motifs, which are core skeletons in many pharmaceutical compounds (Nazeri et al., 2020).

Imidazole-Based Zeolite Frameworks

Zeolite imidazolate frameworks (ZIFs), which utilize imidazolate linkers, represent a subclass of metal-organic frameworks (MOFs) with a wide range of applications due to their fascinating properties. These frameworks have been studied for their potential in various fields, underscoring the importance of imidazole derivatives in the development of advanced materials (Sankar et al., 2019).